Cas no 906670-53-9 (Adenosine, N-methyl-2-[4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl]-)

• Product Name: Adenosine, N-methyl-2-[4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl]-
• CAS No: 906670-53-9
• MF: C₂₂H₂₆N₈O₅
• MW: 482.492443561554
• CID: 788492
• PubChem ID: 16094565
• Update Time: 2025-04-19

Adenosine, N-methyl-2-[4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-methyl-2-[4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl]-
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-(methylamino)-2-[4-(4-propoxyphenyl)triazol-1-yl]purin-9-yl]oxolane-3,4-diol
• N6-methyl-2-[4-(4-propoxyphenyl)-1,2,3-triazol-1-yl]-9-(beta-D-ribofuranosyl)adenine
• DTXSID50582402
• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-(methylamino)-2-(4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
• 906670-53-9
• N-Methyl-2-[4-(4-propoxyphenyl)-1H-1,2,3-triazol-1-yl]adenosine
• CHEMBL218505
• BDBM50199966

• Inchi： 1S/C22H26N8O5/c1-3-8-34-13-6-4-12(5-7-13)14-9-30(28-27-14)22-25-19(23-2)16-20(26-22)29(11-24-16)21-18(33)17(32)15(10-31)35-21/h4-7,9,11,15,17-18,21,31-33H,3,8,10H2,1-2H3,(H,23,25,26)/t15-,17-,18-,21-/m1/s1
• InChI Key： HVRTYIRVPBOIOV-QTQZEZTPSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC)=NC(N3C=C(C4C=CC(=CC=4)OCCC)N=N3)=NC1=2)O)O

Computed Properties

• Exact Mass: 482.20261596g/mol
• Monoisotopic Mass: 482.20261596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 166Ų